Cas no 131348-76-0 (Cyclopenta[b]pyrrol-2(1H)-one,hexahydro-, (3aS,6aS)-)

• Product Name: Cyclopenta[b]pyrrol-2(1H)-one,hexahydro-, (3aS,6aS)-
• CAS No: 131348-76-0
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 102350
• PubChem ID: 45092478
• Update Time: 2025-04-18

Cyclopenta[b]pyrrol-2(1H)-one,hexahydro-, (3aS,6aS)- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[b]pyrrol-2(1H)-one,hexahydro-, (3aS,6aS)-
• Cyclopenta[b]pyrrol-2(1H)-one, hexahydro-, (3aS-cis)- (9CI)
• (3aS,6aS)-hexahydro-Cyclopenta[b]pyrrol-2(1H)-one
• SCHEMBL22556208
• 72845-14-8
• rac-(3aR,6aR)-octahydrocyclopenta[b]pyrrol-2-one
• Cyclopenta[b]pyrrol-2(1H)-one, hexahydro-, cis-
• AKOS006351744
• DTXSID50666973
• (3aS,6aS)-Hexahydrocyclopenta[b]pyrrol-2(1H)-one
• 131348-76-0
• (3aS,6aS)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[b]pyrrol-2-one
• EN300-1268354

• Inchi： 1S/C7H11NO/c9-7-4-5-2-1-3-6(5)8-7/h5-6H,1-4H2,(H,8,9)/t5-,6-/m0/s1
• InChI Key： PMGSPDVTAKHCLW-WDSKDSINSA-N
• SMILES： O=C1C[C@@H]2CCC[C@@H]2N1

Computed Properties

• Exact Mass: 125.08413
• Monoisotopic Mass: 125.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 29.1